3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid

• IUPAC Name: 3-(1-benzylbenzimidazol-2-yl)sulfanylpropanoic acid
• InChI: InChI=1S/C17H16N2O2S/c20-16(21)10-11-22-17-18-14-8-4-5-9-15(14)19(17)12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21)
• InChI Key: UDUOYLNQWQXCTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCCC(=O)O
• Molecular Formula: C17H16N2O2S
• DSSTOX Substance ID: DTXSID901331269
• Molecular Weight: 312.4 g/mol
• Solubility: 43.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 303132-83-4

Description

“3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid” is a compound that contains a benzimidazole moiety. Benzimidazole is an important heterocyclic motif and one of the most widely investigated scaffolds by synthetic chemists due to its medicinal importance. The benzimidazole scaffold acts as an important class of heterocyclic compounds with a wide range of biological properties.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

Benzimidazole derivatives, including compounds similar to "3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid," are synthesized through various chemical reactions, offering a wide spectrum of biological and chemical properties. These compounds are often synthesized by condensing o-phenylenediamines with different electrophilic reagents, leading to a range of structures including benzimidazoles, quinoxalines, and benzodiazepines (Ibrahim, 2011). The versatility in their synthesis allows for the exploration of various biological applications and the development of compounds with potential therapeutic benefits.

Biological Applications

Benzimidazole derivatives exhibit a wide array of biological activities, making them pivotal in the development of new therapeutic agents. They have shown promise in areas such as antimicrobial, antiviral, anticancer, and anti-inflammatory applications. For instance, certain benzimidazole derivatives have been explored for their anticancer potential, indicating the structural diversity of these compounds contributes significantly to their pharmacological activities (Babbar, Swikriti, & Arora, 2020). The exploration of benzimidazole derivatives underscores the importance of structural modification in enhancing biological efficacy and developing new therapeutic agents.

Pharmacological Significance

The pharmacological significance of benzimidazole derivatives extends to their application as antifungal and anthelmintic agents, highlighting their role in addressing a range of parasitic infections. The mechanism of action for benzimidazole fungicides, for instance, involves the inhibition of microtubule assembly, showcasing the molecular basis of their biological activity (Davidse, 1986). Such insights are instrumental in the development of benzimidazole-based compounds for various therapeutic purposes.